Cas no 1368146-64-8 (Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 1368146-64-8
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• CID: 4826481
• Update Time: 2025-10-23

Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate
• methyl 5-amino-4-bromo-2-methylpyrazole-3-carboxylate

• Inchi： 1S/C6H8BrN3O2/c1-10-4(6(11)12-2)3(7)5(8)9-10/h1-2H3,(H2,8,9)
• InChI Key： LQQJYQFQEJZEMP-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate

Comprehensive Overview of Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 1368146-64-8)

Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 1368146-64-8) is a highly specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo-substituted pyrazole core and ester functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and crop protection agents, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for heterocyclic compounds like Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate reflects the industry's focus on high-efficiency intermediates for small-molecule therapeutics. Researchers are particularly interested in its potential applications in kinase inhibitors and anti-inflammatory agents, topics frequently searched in academic and industrial databases. The compound's amino and bromo moieties offer versatile sites for further functionalization, enabling the development of targeted drug candidates with improved pharmacokinetic properties.

From a synthetic chemistry perspective, CAS No. 1368146-64-8 exemplifies the importance of regioselective bromination and esterification strategies in modern organic synthesis. Recent publications highlight its role in multicomponent reactions and catalyzed cross-coupling, addressing common search queries like "pyrazole synthesis optimization" or "bromo-substituted heterocycles applications." The compound's stability under various reaction conditions makes it a preferred choice for high-throughput screening libraries, a hot topic in AI-assisted drug design platforms.

In agrochemical applications, Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate contributes to the development of next-generation pesticides with reduced environmental impact. This aligns with global searches for "eco-friendly crop protection" solutions. The pyrazole scaffold demonstrates notable herbicidal and fungicidal activity when incorporated into larger molecular architectures, offering researchers a template for structure-activity relationship (SAR) studies.

Quality control of CAS 1368146-64-8 involves advanced analytical techniques such as HPLC purity testing and NMR characterization, frequently discussed in pharmaceutical forums. The compound's crystalline form and solubility profile are critical parameters for formulation scientists, addressing practical questions about "handling brominated pyrazole derivatives" in process chemistry. Current Good Manufacturing Practice (cGMP) standards for such intermediates remain a trending subject among quality assurance professionals.

The commercial availability of Methyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate through specialty chemical suppliers has expanded its accessibility for medicinal chemistry programs. Safety data sheets emphasize proper handling procedures, while patent literature reveals its incorporation into proprietary compound libraries – a key area of interest for intellectual property researchers. The compound's structure-activity relationship with various biological targets continues to inspire publications in peer-reviewed journals.

Emerging applications of 1368146-64-8 include its use in fluorescent probes and materials science, particularly in the design of organic electronic materials. This diversification reflects broader industry trends toward multipurpose chemical building blocks, a concept gaining traction in scientific search trends. The compound's electron-withdrawing bromo group and hydrogen-bonding capacity make it particularly valuable for molecular engineering applications beyond traditional pharmaceutical uses.